Pyrazolo(1,5-d)(1,2,4)triazin-4(5H)-one, 3,3a-dihydro-2-(4-chlorophenyl)-5-((4-(4-fluorophenyl)-1-piperazinyl)methyl)-
Catalog No.
S13208708
CAS No.
148680-57-3
M.F
C22H22ClFN6O
M. Wt
440.9 g/mol
Availability
In Stock
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CAS Number
148680-57-3
Product Name
Pyrazolo(1,5-d)(1,2,4)triazin-4(5H)-one, 3,3a-dihydro-2-(4-chlorophenyl)-5-((4-(4-fluorophenyl)-1-piperazinyl)methyl)-
IUPAC Name
2-(4-chlorophenyl)-5-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-3,3a-dihydropyrazolo[1,5-d][1,2,4]triazin-4-one
Molecular Formula
C22H22ClFN6O
Molecular Weight
440.9 g/mol
InChI
InChI=1S/C22H22ClFN6O/c23-17-3-1-16(2-4-17)20-13-21-22(31)30(25-14-29(21)26-20)15-27-9-11-28(12-10-27)19-7-5-18(24)6-8-19/h1-8,14,21H,9-13,15H2
InChI Key
ZDTNFTOUXIZBGB-UHFFFAOYSA-N
Canonical SMILES
C1CN(CCN1CN2C(=O)C3CC(=NN3C=N2)C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)F
XLogP3
3.2
Hydrogen Bond Acceptor Count
6
Exact Mass
440.1527652 g/mol
Monoisotopic Mass
440.1527652 g/mol
Heavy Atom Count
31
Dates
Last modified: 08-10-2024
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